Cas no 1260646-04-5 (2-chloro-6-(piperidin-4-yl)phenol)
2-Chloro-6-(piperidin-4-yl)phenol is a versatile chemical intermediate featuring a phenol core substituted with a chloro group and a piperidin-4-yl moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the piperidine ring contributes to molecular rigidity and bioactivity. Its balanced lipophilicity and hydrogen-bonding capacity improve solubility and binding affinity in drug design. The compound is particularly useful in developing kinase inhibitors, CNS-targeting agents, and antimicrobial compounds. High purity grades ensure consistent performance in research and industrial applications. Proper handling is advised due to its reactive functional groups.

1260646-04-5 structure
Product name:2-chloro-6-(piperidin-4-yl)phenol
2-chloro-6-(piperidin-4-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-chloro-6-(4-piperidinyl)-
- 2-chloro-6-(piperidin-4-yl)phenol
- EN300-1965843
- DTXSID601293468
- 1260646-04-5
-
- Inchi: 1S/C11H14ClNO/c12-10-3-1-2-9(11(10)14)8-4-6-13-7-5-8/h1-3,8,13-14H,4-7H2
- InChI Key: GFLYGLNSDPCABW-UHFFFAOYSA-N
- SMILES: C1(O)=C(C2CCNCC2)C=CC=C1Cl
Computed Properties
- Exact Mass: 211.0763918g/mol
- Monoisotopic Mass: 211.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
- XLogP3: 2.3
Experimental Properties
- Density: 1.195±0.06 g/cm3(Predicted)
- Boiling Point: 265.9±40.0 °C(Predicted)
- pka: 8.40±0.40(Predicted)
2-chloro-6-(piperidin-4-yl)phenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1965843-5.0g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 5g |
$3812.0 | 2023-05-26 | ||
Enamine | EN300-1965843-5g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 5g |
$3812.0 | 2023-09-17 | ||
Enamine | EN300-1965843-0.25g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 0.25g |
$1209.0 | 2023-09-17 | ||
Enamine | EN300-1965843-0.1g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 0.1g |
$1157.0 | 2023-09-17 | ||
Enamine | EN300-1965843-10.0g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 10g |
$5652.0 | 2023-05-26 | ||
Enamine | EN300-1965843-0.05g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 0.05g |
$1104.0 | 2023-09-17 | ||
Enamine | EN300-1965843-1.0g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 1g |
$1315.0 | 2023-05-26 | ||
Enamine | EN300-1965843-2.5g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 2.5g |
$2576.0 | 2023-09-17 | ||
Enamine | EN300-1965843-0.5g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 0.5g |
$1262.0 | 2023-09-17 | ||
Enamine | EN300-1965843-1g |
2-chloro-6-(piperidin-4-yl)phenol |
1260646-04-5 | 1g |
$1315.0 | 2023-09-17 |
2-chloro-6-(piperidin-4-yl)phenol Related Literature
-
Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
-
Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
-
Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
-
Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
-
Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
1260646-04-5 (2-chloro-6-(piperidin-4-yl)phenol) Related Products
- 1396872-59-5(4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile)
- 15165-79-4(α-Naphthaleneacetic Acid Potassium Salt)
- 1995755-36-6(3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-5-carboxylic acid)
- 2231675-15-1(1-(benzenesulfonyl)-7-chloro-2-methyl-pyrrolo[3,2-b]pyridine)
- 62343-67-3(2-(3,5-dimethylphenyl)ethan-1-ol)
- 1704422-96-7(3-(thiolan-3-yl)prop-2-en-1-amine)
- 931374-81-1(1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid)
- 1805282-57-8(Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)
- 2097868-81-8(4-(2,5-dioxopyrrolidin-1-yl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}benzene-1-sulfonamide)
- 412273-99-5(ethyl 2-{1-oxaspiro2.5octan-4-yl}acetate, cis)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
